Cas no 79680-98-1 (2-amino-2-methylpropanedinitrile, 4-methylbenzene-1-sulfonic acid)

• Product Name: 2-amino-2-methylpropanedinitrile, 4-methylbenzene-1-sulfonic acid
• CAS No: 79680-98-1
• MDL: MFCD28968265
• CID: 4659226
• PubChem ID: 13016708
• Update Time: 2025-06-09

2-amino-2-methylpropanedinitrile, 4-methylbenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-methylpropanedinitrile, 4-methylbenzene-1-sulfonic Acid
• 2-amino-2-methylpropanedinitrile, 4-methylbenzene-1-sulfonic acid

• MDL： MFCD28968265

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates

Additional information on 2-amino-2-methylpropanedinitrile, 4-methylbenzene-1-sulfonic acid

Chemical Profile of 2-amino-2-methylpropanedinitrile, 4-methylbenzene-1-sulfonic acid (CAS No. 79680-98-1)

2-amino-2-methylpropanedinitrile, 4-methylbenzene-1-sulfonic acid, identified by its Chemical Abstracts Service (CAS) number 79680-98-1, is a specialized organic compound with significant applications in pharmaceutical and chemical synthesis. This compound, featuring a nitrile group and a sulfonic acid moiety attached to a toluene derivative, has garnered attention due to its versatile reactivity and utility in the development of advanced materials and bioactive molecules.

The molecular structure of 2-amino-2-methylpropanedinitrile, 4-methylbenzene-1-sulfonic acid consists of a central isobutylamine backbone modified with two nitrile groups, while the aromatic ring is substituted with a sulfonic acid group at the para position relative to the methyl group. This unique arrangement imparts distinct chemical properties that make it valuable in synthetic chemistry. The presence of both polar functional groups enhances its solubility in polar solvents and facilitates participation in various organic transformations.

In recent years, research has highlighted the role of 2-amino-2-methylpropanedinitrile, 4-methylbenzene-1-sulfonic acid as a key intermediate in the synthesis of pharmaceutical agents. Its ability to undergo nucleophilic addition reactions with aldehydes and ketones allows for the construction of complex heterocyclic frameworks, which are prevalent in biologically active compounds. For instance, studies have demonstrated its utility in generating substituted pyridines and pyrimidines, which serve as core structures in drugs targeting neurological disorders.

Moreover, the sulfonic acid functionality in 2-amino-2-methylpropanedinitrile, 4-methylbenzene-1-sulfonic acid contributes to its application as a catalyst or additive in industrial processes. The strong electron-withdrawing effect of the sulfonate group can influence reaction mechanisms, particularly in asymmetric synthesis where chiral auxiliaries or catalysts are employed. Recent advancements in green chemistry have explored its use as a sustainable alternative to traditional Brønsted acids due to its tunable acidity and recyclability.

The pharmaceutical industry has been particularly interested in derivatives of 2-amino-2-methylpropanedinitrile, 4-methylbenzene-1-sulfonic acid for their potential therapeutic effects. Researchers have synthesized analogs that exhibit antimicrobial and anti-inflammatory properties by modifying the nitrile groups or introducing additional substituents on the aromatic ring. Preliminary clinical trials have shown promising results for certain derivatives in treating chronic inflammatory conditions, suggesting a future where this compound plays a pivotal role in drug development.

From a synthetic chemistry perspective, 2-amino-2-methylpropanedinitrile, 4-methylbenzene-1-sulfonic acid serves as a building block for more complex molecules. Its reactivity allows for facile functionalization at multiple sites, enabling chemists to design molecules with tailored properties. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups adjacent to the nitrile or sulfonic acid moieties, expanding its utility in constructing macrocycles or polycyclic systems.

The material science applications of 2-amino-2-methylpropanedinitrile, 4-methylbenzene-1-sulfonic acid are also noteworthy. Its ability to form coordination complexes with metal ions has been exploited in designing porous materials with applications in gas storage and separation. Additionally, the sulfonic acid group can enhance the adhesion properties of polymers when incorporated into their backbones or side chains, leading to advancements in coatings and adhesives.

In conclusion, 2-amino-2-methylpropanedinitrile, 4-methylbenzene-1-sulfonic acid (CAS No. 79680-98-1) is a multifaceted compound with broad utility across pharmaceuticals, catalysis, and materials science. Its unique structural features enable diverse chemical transformations and functionalization strategies, making it indispensable in modern synthetic methodologies. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to remain at the forefront of chemical innovation.